Cas no 1353982-98-5 (N-Ethyl-N-(4-methylamino-cyclohexyl)-acetamide)

N-Ethyl-N-(4-methylamino-cyclohexyl)-acetamide structure

1353982-98-5 structure

Product Name:N-Ethyl-N-(4-methylamino-cyclohexyl)-acetamide

CAS No:1353982-98-5

Molecular Formula:C₁₁H₂₂N₂O

Molecular Weight:198.305182933807

CID:2157883

N-Ethyl-N-(4-methylamino-cyclohexyl)-acetamide Properties

Names and Identifiers

- N-ethyl-n-(4-methylamino-cyclohexyl)-acetamide
- (1R,4R)-N-Ethyl-N-(4-methylamino-cyclohexyl)-acetamide
- N-Ethyl-N-(4-(methylamino)cyclohexyl)acetamide
- AM94575
- AM102075
- N-ethyl-N-(4-methylaminocyclohexyl)acetamide
- N-Ethyl-N-[trans-4-(methylamino)cyclohexyl]acetamide
- (1R,4R)-N-ethyl-N-(4-methylaminocyclohexyl)acetamide
- InChIKey： XZPWNGUTDWUXPL-UHFFFAOYSA-N
- Inchi： 1S/C11H22N2O/c1-4-13(9(2)14)11-7-5-10(12-3)6-8-11/h10-12H,4-8H2,1-3H3
- SMILES： O=C(C)N(CC)C1CCC(CC1)NC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Heavy Atom Count: 14
Complexity: 186
Topological Polar Surface Area: 32.299

N-Ethyl-N-(4-methylamino-cyclohexyl)-acetamide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Fluorochem	088146-1g	N-Ethyl-N-(4-methylamino-cyclohexyl)-acetamide	1353982-98-5		1g	￡945.00	2022-03-01

N-Ethyl-N-(4-methylamino-cyclohexyl)-acetamide Related Literature

1. Copper(ii)-photocatalyzed decarboxylative oxygenation of carboxylic acids†

Alexander Reichle,Hannes Sterzel,Peter Kreitmeier,Remi Fayad,Felix N. Castellano,Julia Rehbein,Oliver Reiser Chem. Commun., 2022,58, 4456-4459
2. Combined co-solvent and pressure effect on kinetics of a peptide hydrolysis: an activity-based approach†

Michael Knierbein,Anton Wangler,Trung Quan Luong,Roland Winter,Christoph Held,Gabriele Sadowski Phys. Chem. Chem. Phys., 2019,21, 22224-22229
3. Insulin-loaded hydroxyapatite combined with macrophage activity to deliver insulin for diabetes mellitus

Yen-Jye Shyong,Rui-Feng Lin,Hung-Sheng Soung,Hui-Chen Hsieh,Yu-Sheng Hsueh,Kuo-Chi Chang J. Mater. Chem. B, 2015,3, 2331-2340
4. Manadoperoxides, a new class of potent antitrypanosomal agents of marine origin†

Giuseppina Chianese,Ernesto Fattorusso,Fernando Scala,Roberta Teta,Barbara Calcinai,Giorgio Bavestrello,Henny A. Dien,Deniz Tasdemir,Orazio Taglialatela-Scafati Org. Biomol. Chem., 2012,10, 7197-7207
5. A fully bio-based Schiff base vitrimer with self-healing ability at room temperature†

Lin Jiang,Yazhou Tian,Xiaomu Wang,Junying Zhang,Jue Cheng,Feng Gao Polym. Chem., 2023,14, 862-871
6. Formation of heterobinuclear µ-nitrido complexes with a Mn-N-Fe moiety by reaction of nitrido(octaphenyltetraazaporphyrinato)manganese(V) with iron(III) porphyrins

Mendeleev Commun., 1997,7, 196-198
7. Porous platinum–silver bimetallic alloys: surface composition and strain tunability toward enhanced electrocatalysis†

Erhuan Zhang,Fenfen Ma,Jia Liu,Jingyao Sun,Wenxing Chen,Hongpan Rong,Xiyue Zhu,Jiajia Liu,Meng Xu,Zhongbin Zhuang,Shilv Chen,Zhenhai Wen,Jiatao Zhang Nanoscale, 2018,10, 21703-21711
8. Correction: Solvent-driven azide-induced mononuclear discrete versus one-dimensional polymeric aromatic Möbius cadmium(ii) complexes of an N6 tetradentate helical ligand

Ghodrat Mahmoudi,Fedor I. Zubkov,Fengrui Qu,Damir A. Safin Dalton Trans., 2022,51, 8067-8067
9. Novel 1H NMR relaxometry methods to study the proton distribution and water migration properties of tobacco†

Songjin Zheng,Yuan Li,Qunyan Shi Anal. Methods, 2017,9, 1741-1747
10. Complex morphologies of self-assembled block copolymer micelles in binary solvent mixtures: the role of solvent–solvent correlations†

A. G. Denkova,P. H. H. Bomans,M.-O. Coppens,N. A. J. M. Sommerdijk,E. Mendes Soft Matter, 2011,7, 6622-6628

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

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